molecular formula C14H17BrN2O3S B8479524 1-[5-Bromo-6-(pyrrolidine-1-sulfonyl)-2,3-dihydro-indol-1-yl]-ethanone

1-[5-Bromo-6-(pyrrolidine-1-sulfonyl)-2,3-dihydro-indol-1-yl]-ethanone

Cat. No.: B8479524
M. Wt: 373.27 g/mol
InChI Key: MMMPMNNHZPSWLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-Bromo-6-(pyrrolidine-1-sulfonyl)-2,3-dihydro-indol-1-yl]-ethanone is a useful research compound. Its molecular formula is C14H17BrN2O3S and its molecular weight is 373.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H17BrN2O3S

Molecular Weight

373.27 g/mol

IUPAC Name

1-(5-bromo-6-pyrrolidin-1-ylsulfonyl-2,3-dihydroindol-1-yl)ethanone

InChI

InChI=1S/C14H17BrN2O3S/c1-10(18)17-7-4-11-8-12(15)14(9-13(11)17)21(19,20)16-5-2-3-6-16/h8-9H,2-7H2,1H3

InChI Key

MMMPMNNHZPSWLY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC2=CC(=C(C=C21)S(=O)(=O)N3CCCC3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-acetyl-5-bromo-2,3-dihydro-1H-indole-6-sulfonyl chloride (0.25 g, 0.74 mmol), pyrrolidine (0.156 g, 2.2 mmol) and THF (10 mL) was stirred at 20° C. for 18 h then was partitioned between water (50 mL) and EtOAc (2×50 mL). The combined organic extracts were dried (Na2SO4) and evaporated in vacuo to give a solid. Chromatography (SiO2; gradient elution with 50-100% EtOAc in petrol) gave the title compound (0.206 g) as a colourless solid. MS: [M+H]+=373.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.156 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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